Cas no 1807197-06-3 (Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate
• CAS No: 1807197-06-3
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 4953066
• Update Time: 2025-05-21

Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate

• Inchi： 1S/C11H7F2NO3/c1-17-11(16)8-3-6(10(12)13)2-7(4-14)9(8)5-15/h2-3,5,10H,1H3
• InChI Key： GELYPURJQWYJAM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C=O)=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate

Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate (CAS No. 1807197-06-3): A Comprehensive Overview

Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate (CAS No. 1807197-06-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, presents a promising candidate for various synthetic applications and potential therapeutic uses. The presence of both cyano and formyl functional groups, coupled with the incorporation of difluoromethyl substituents, makes this molecule a versatile intermediate in the development of novel chemical entities.

The structural configuration of Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate encompasses a benzoate backbone, which is a well-established scaffold in medicinal chemistry. The benzoate moiety is particularly valued for its stability and compatibility with a wide range of biological systems. The cyano group (-CN) at the third position introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the formyl group (-CHO) at the second position serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

The difluoromethyl group (-CF₂) at the fifth position is a key feature that contributes to the compound's pharmacological profile. Difluoromethyl groups are widely recognized for their ability to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. Recent studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit enhanced efficacy and reduced toxicity compared to their non-fluorinated counterparts. This has led to increased interest in developing synthetic methodologies for introducing this moiety into biologically active molecules.

In the context of pharmaceutical research, Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate has been explored as a precursor in the synthesis of various pharmacophores. For instance, its structural framework can be modified to develop inhibitors targeting enzyme-catalyzed reactions or to create small molecules that interact with specific receptors. The formyl group, in particular, provides a versatile handle for condensation reactions with amines or hydrazines, leading to the formation of amides or hydrazones, respectively. These derivatives have shown promise in preclinical studies as potential therapeutic agents.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate as a building block. Molecular modeling studies have revealed that this compound can effectively interact with biological targets through multiple binding modes, enhancing its potential as a lead compound in drug discovery campaigns. Additionally, the incorporation of fluorine atoms has been shown to modulate electronic properties and lipophilicity, which are critical factors in determining drug-like characteristics.

The synthesis of Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include Friedel-Crafts acylation followed by nucleophilic substitution and subsequent functional group interconversions. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, making it feasible to produce this compound on an industrial scale.

In conclusion, Methyl 3-cyano-5-difluoromethyl-2-formylbenzoate represents a valuable intermediate in pharmaceutical research due to its structural complexity and functional diversity. Its unique combination of cyano, formyl, and difluoromethyl groups makes it an attractive candidate for further derivatization and exploration in drug discovery programs. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow.